Methyl 2-Amino-5-(2-furyl)-1,3-thiazole-4-carboxylate

Specification

• CAS No.: 1086375-68-9
• Molecular Formula: C9H8N2O3S
• Molecular Weight: 224.24 g/mol
• IUPAC Name: methyl 2-amino-5-(furan-2-yl)-1,3-thiazole-4-carboxylate
• Standard InChI: InChI=1S/C9H8N2O3S/c1-13-8(12)6-7(15-9(10)11-6)5-3-2-4-14-5/h2-4H,1H3,(H2,10,11)
• Standard InChI Key: WHHPTUBATUIJQU-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(SC(=N1)N)C2=CC=CO2
• Canonical SMILES: COC(=O)C1=C(SC(=N1)N)C2=CC=CO2

Introduction

Chemical Structure and Physical Properties

The chemical structure of Methyl 2-Amino-5-(2-furyl)-1,3-thiazole-4-carboxylate consists of a central thiazole ring with three key substituents: an amino group at position 2, a furyl group at position 5, and a methyl carboxylate group at position 4. This arrangement creates a molecule with interesting electronic properties and potential for hydrogen bonding and other intermolecular interactions, which may contribute to its biological activities.

Molecular and Structural Data

The compound has a molecular formula of C9H8N2O3S and a molecular weight of 224.24 g/mol. The structure contains several heteroatoms, including nitrogen, oxygen, and sulfur, which contribute to its potential for forming hydrogen bonds and interacting with biological targets. The thiazole ring, being aromatic, contributes to the compound's stability, while the furyl group and the methyl carboxylate moiety provide additional sites for potential interactions with biological receptors.

Research Status and Future Directions

The research status of Methyl 2-Amino-5-(2-furyl)-1,3-thiazole-4-carboxylate appears to be in the preliminary stages, with the compound primarily available for research purposes. Current investigations likely focus on exploring its potential biological activities and establishing structure-activity relationships to guide further development.

Future Research Directions

Future research on Methyl 2-Amino-5-(2-furyl)-1,3-thiazole-4-carboxylate could explore several promising directions:

• Detailed structure-activity relationship studies to understand how structural modifications might enhance specific biological activities

• Comprehensive evaluation of its anticancer properties against various cancer cell lines

• Investigation of its potential neurological applications through appropriate in vitro and in vivo models

• Development of improved synthetic routes to increase yield and purity

• Exploration of its potential as a building block for more complex bioactive molecules